Cas no 192383-81-6 (Benzaldehyde,4,6-dihydroxy-2-methyl-3-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]-)

• Product Name: Benzaldehyde,4,6-dihydroxy-2-methyl-3-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]-
• CAS No: 192383-81-6
• MF: C₂₃HO₃
• MW: 325.252245664597
• CID: 1385527
• Update Time: 2024-08-16

Benzaldehyde,4,6-dihydroxy-2-methyl-3-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4,6-dihydroxy-2-methyl-3-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrienyl]-
• 1-Formylneogrifolin
• Benzaldehyde, 4,6-dihydroxy-2-methyl-3-[(2E,6E)-3,7,11-trimethyl-2,6,10-dodecatrien-1-yl]-

• Inchi： 1S/C23HO3/c1-16(2)8-6-9-17(3)10-7-11-18(4)12-13-21-19(5)20(15-24)14-22(25)23(21)26/h14H
• InChI Key： VMPMHNTWKIUGHR-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]/C(=[C]/[C][C]/C(=[C]/[C]C1C([O])=C([O])C=C([C]=O)C=1[C])/[C])/[C])/[C] |^1:0,2,6,10,14,16,19,22,23,24,25,^4:3,4,7,8,11|

Computed Properties

• Exact Mass: 356.23526
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• XLogP3: 6.356

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Boiling Point: 516.0±50.0 °C(Predicted)
• PSA: 57.53
• pka: 7.80±0.50(Predicted)